trilithium 2-hydroxy-3-phosphonatopropanoate
Overview
Description
Trilithium 2-hydroxy-3-phosphonatopropanoate is a chemical compound with the molecular formula C3H4Li3O6P and a molecular weight of 187.9 g/mol. This compound is known for its unique properties and is used in various scientific experiments.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of trilithium 2-hydroxy-3-phosphonatopropanoate typically involves the reaction of 2-hydroxy-3-phosphonatopropanoic acid with lithium hydroxide. The reaction is carried out in an aqueous medium under controlled temperature and pH conditions to ensure the complete formation of the trilithium salt .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of high-purity reagents and advanced reaction vessels to maintain the desired reaction conditions. The final product is then purified through crystallization and filtration techniques to achieve the required purity levels .
Chemical Reactions Analysis
Types of Reactions
Trilithium 2-hydroxy-3-phosphonatopropanoate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding phosphonate derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding alcohol derivatives.
Substitution: The hydroxyl group in the compound can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Reagents like thionyl chloride and phosphorus tribromide are employed for substitution reactions.
Major Products Formed
The major products formed from these reactions include various phosphonate and alcohol derivatives, which have distinct chemical and physical properties .
Scientific Research Applications
Trilithium 2-hydroxy-3-phosphonatopropanoate is utilized in several scientific research fields due to its unique properties:
Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.
Biology: The compound is employed in biochemical assays and as a buffer in biological experiments.
Industry: The compound is used in the production of specialty chemicals and as an additive in various industrial processes.
Mechanism of Action
The mechanism of action of trilithium 2-hydroxy-3-phosphonatopropanoate involves its interaction with specific molecular targets and pathways. The compound can act as a chelating agent, binding to metal ions and affecting their availability in biological systems. It also participates in various biochemical reactions, influencing metabolic pathways and cellular functions.
Comparison with Similar Compounds
Similar Compounds
- Trisodium 2-hydroxy-3-phosphonatopropanoate
- Tripotassium 2-hydroxy-3-phosphonatopropanoate
- Tricalcium 2-hydroxy-3-phosphonatopropanoate
Uniqueness
Trilithium 2-hydroxy-3-phosphonatopropanoate is unique due to its lithium content, which imparts distinct chemical and physical properties compared to its sodium, potassium, and calcium counterparts. The lithium ions contribute to the compound’s stability and reactivity, making it suitable for specific applications in scientific research and industry .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trilithium 2-hydroxy-3-phosphonatopropanoate involves the reaction of 2-hydroxy-3-phosphonatopropanoic acid with lithium hydroxide to form trilithium 2-hydroxy-3-phosphonatopropanoate.", "Starting Materials": [ "2-hydroxy-3-phosphonatopropanoic acid", "lithium hydroxide" ], "Reaction": [ "Dissolve 2-hydroxy-3-phosphonatopropanoic acid in water", "Add lithium hydroxide to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with water", "Dry the product under vacuum" ] } | |
CAS No. |
51360-16-8 |
Molecular Formula |
C3H4Li3O6P |
Molecular Weight |
187.9 |
Purity |
95 |
Origin of Product |
United States |
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